2-chloro-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H12ClN3O2S2/c19-14-7-1-2-9-16(14)26(23,24)22-13-6-3-5-12(11-13)17-21-15-8-4-10-20-18(15)25-17/h1-11,22H
• InChI Key: VXMFEZFDBFODRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NC4=C(S3)N=CC=C4)Cl
• Molecular Formula: C18H12ClN3O2S2
• Molecular Weight: 401.9 g/mol

Description

The compound “2-chloro-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide” is a novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogue. It has been synthesized and tested for phosphoinositide 3-kinase (PI3K) enzymatic assay. The compound showed potent PI3K inhibitory activity.

Synthesis Analysis

The compound was efficiently prepared in seven steps from commercially available substances in moderate to good yields. All of these N-heterocyclic compounds were characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.

Molecular Structure Analysis

The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity. The pyridyl attached to thiazolo[5,4-b]pyridine was another key structural unit for PI3Kα inhibitory potency.

Chemical Reactions Analysis

The compound showed potent PI3K inhibitory activity, and the IC50 of a representative compound could reach to 3.6 nm. Enzymatic Inhibition results showed that the compound inhibited PI3Kα, PI3Kγ, or PI3Kδ with a nanomolar IC50 value, but its inhibitory activity on PI3Kβ was approximately 10-fold reduced.

Physical And Chemical Properties Analysis

The compound is a colorless solid. More specific physical and chemical properties such as melting point, solubility, and stability are not available in the retrieved sources.

Scientific Research Applications

Environmental Exposure to Organophosphorus and Pyrethroid Pesticides Organophosphorus (OP) and pyrethroid (PYR) compounds are widely used insecticides with neurotoxic potential. Research in South Australia showed widespread exposure among preschool children to these compounds, indicating a need for public health policies on their regulation and use (Babina et al., 2012).

Antimycotic Sertaconazole's Therapeutic Efficacy and Safety Sertaconazole, an antimycotic agent, has been evaluated for its safety and effectiveness in treating cutaneous mycoses and Pityriasis versicolor. These studies affirm sertaconazole's potential for topical therapy due to its lack of sensitizing capacity and excellent safety profile in clinical use (Romaguera et al., 1992; Nasarre et al., 1992).

Antidepressant and Anticonvulsant Effects of Benzothiazol Derivatives Research on new benzothiazol derivatives has explored their potential antidepressant and anticonvulsant effects, finding some compounds to exhibit significant activity. This highlights the therapeutic potential of benzothiazol derivatives in treating neurological conditions (Jin et al., 2019).

Mechanism of Action

Target of Action

Thiazolopyrimidines, a class of compounds to which this compound belongs, are known to exhibit a broad spectrum of pharmacological activity . They are heterocyclic analogs of purine bases and have been reported to interact with a wide range of receptor targets .

Mode of Action

It is known that the electron-deficient aryl group in similar compounds can result in a more acidic sulfonamide nh proton, enabling a stronger charged interaction with certain targets .

Biochemical Pathways

Thiazolopyrimidines are known to influence a variety of biological processes, including antibacterial, antifungal, anti-inflammatory, antiviral, and antimalarial activities .

Result of Action

Thiazolopyrimidines have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .